Cas no 1387581-28-3 (1H-Isoindole-1,3(2H)-dione, 2-[(1R,2R)-2-amino-1,2-diphenylethyl]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[(1R,2R)-2-amino-1,2-diphenylethyl]-
• CAS No: 1387581-28-3
• MF: C₂₂H₁₈N₂O₂
• MW: 342.390525341034
• CID: 6635704
• PubChem ID: 12188259
• Update Time: 2024-01-14

1H-Isoindole-1,3(2H)-dione, 2-[(1R,2R)-2-amino-1,2-diphenylethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(1R,2R)-2-amino-1,2-diphenylethyl]-
• 2-[(1R,2R)-2-amino-1,2-diphenylethyl]-2,3-dihydro-1H-isoindole-1,3-dione
• 2-[(1R,2R)-2-Amino-1,2-diphenylethyl]-1H-isoindole-1,3(2H)-dione
• 1387581-28-3
• 2-((1R,2R)-2-Amino-1,2-diphenylethyl)isoindoline-1,3-dione
• E87235

• Inchi： 1S/C22H18N2O2/c23-19(15-9-3-1-4-10-15)20(16-11-5-2-6-12-16)24-21(25)17-13-7-8-14-18(17)22(24)26/h1-14,19-20H,23H2/t19-,20-/m1/s1
• InChI Key： ZMHXJYHLKPZUGY-WOJBJXKFSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1[C@H](C1=CC=CC=C1)[C@H](N)C1=CC=CC=C1

Computed Properties

• Exact Mass: 342.136827821g/mol
• Monoisotopic Mass: 342.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 515.2±50.0 °C(Predicted)
• pka: 8.32±0.10(Predicted)